Cas no 1806250-76-9 (2-(Aminomethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-carboxaldehyde)

• Product Name: 2-(Aminomethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-carboxaldehyde
• CAS No: 1806250-76-9
• MF: C₈H₆F₃IN₂O₂
• MW: 346.045124530792
• CID: 4834948
• Update Time: 2025-06-08

2-(Aminomethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-carboxaldehyde

• Inchi： 1S/C8H6F3IN2O2/c9-8(10,11)16-6-2-14-5(1-13)7(12)4(6)3-15/h2-3H,1,13H2
• InChI Key： RIZUMBOOFGDXDO-UHFFFAOYSA-N
• SMILES： IC1=C(C=O)C(=CN=C1CN)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• XLogP3: 1
• Topological Polar Surface Area: 65.2

Additional information on 2-(Aminomethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-carboxaldehyde

Introduction to 2-(Aminomethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-carboxaldehyde (CAS No. 1806250-76-9)

2-(Aminomethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-carboxaldehyde, identified by the CAS number 1806250-76-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of multiple functional groups, including an aldehyde, an amino methyl group, an iodine substituent, and a trifluoromethoxy group, makes this molecule a versatile intermediate in synthetic chemistry and drug development.

The aldehyde moiety (CHO) at the 4-position of the pyridine ring serves as a reactive site for various chemical transformations, enabling the synthesis of more complex molecules through condensation reactions, oxidation, or reduction processes. This feature is particularly valuable in the construction of pharmacophores, which are critical for drug-target interactions. The amino methyl group (-CH₂NH₂) introduces a nucleophilic center that can participate in nucleophilic substitution reactions, further expanding the synthetic possibilities of this compound. Additionally, the iodo substituent at the 3-position provides a handle for cross-coupling reactions such as Suzuki-Miyaura or Stille couplings, which are widely employed in medicinal chemistry to introduce aryl or vinyl groups into complex molecular frameworks.

The trifluoromethoxy group (-O-CF₃) is another notable feature of this compound. Trifluoromethoxy groups are frequently incorporated into pharmaceuticals due to their ability to enhance metabolic stability, improve lipophilicity, and modulate receptor binding affinity. The electron-withdrawing nature of the trifluoromethyl group can also influence the electronic properties of the molecule, affecting its reactivity and interactions with biological targets. These attributes make 2-(Aminomethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-carboxaldehyde a valuable building block for the synthesis of novel therapeutic agents.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting various disease-related pathways. Pyridine derivatives have been extensively explored as pharmacological tools due to their broad spectrum of biological activities. For instance, studies have demonstrated that pyridine-based compounds can interact with enzymes and receptors involved in cancer progression, inflammation, and neurodegenerative diseases. The unique structural features of 2-(Aminomethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-carboxaldehyde, particularly its combination of an aldehyde group and multiple substituents that can be further modified, positions it as a promising candidate for designing next-generation therapeutics.

One area where this compound has shown particular promise is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often dysregulated in diseases such as cancer. Small-molecule inhibitors targeting kinases have become cornerstone therapies in oncology. The pyridine core of 2-(Aminomethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-carboxaldehyde can be modified to create ligands that bind to specific kinase domains, modulating their activity and downstream signaling cascades. The aldehyde group provides a site for covalent bond formation with key residues in the kinase active site, enhancing binding affinity and selectivity.

Furthermore, the compound’s ability to undergo cross-coupling reactions makes it an excellent candidate for generating libraries of diverse analogs through combinatorial chemistry approaches. By systematically varying substituents on different positions of the pyridine ring or introducing additional functional groups via subsequent reactions, researchers can explore vast chemical space efficiently. This strategy has been instrumental in identifying lead compounds with improved pharmacokinetic properties and reduced toxicity.

The incorporation of fluorinated moieties into drug candidates has been well-documented to improve their pharmacological profiles. Fluoro-substituted compounds often exhibit enhanced bioavailability due to increased lipophilicity and resistance to metabolic degradation by enzymes such as cytochrome P450 oxidases. The trifluoromethoxy group in 2-(Aminomethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-carboxaldehyde contributes to these advantages by stabilizing adjacent carbanionic centers and influencing electronic distributions across the molecule. These effects can lead to more potent and selective drug candidates.

Recent advances in computational chemistry have further accelerated the discovery process by enabling high-throughput virtual screening and molecular docking studies. These computational methods allow researchers to predict how potential drug candidates will interact with biological targets before conducting expensive wet-lab experiments. The structural complexity of 2-(Aminomethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-carboxaldehyde, with its multiple functional groups and substitution patterns, makes it an attractive candidate for such virtual screening campaigns aimed at identifying novel therapeutic agents.

In conclusion,2-(Aminomethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-carboxaldehyde (CAS No. 1806250-76-9) represents a multifaceted tool in pharmaceutical research due to its rich structural features and synthetic utility. Its combination of reactive sites for further functionalization—such as an aldehyde group for condensation reactions and an iodine atom for cross-coupling—along with modulatory groups like trifluoromethoxy—makes it indispensable in medicinal chemistry endeavors aimed at developing innovative treatments for human diseases.